2-chloro-4-fluoro-N-({[2-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide

• IUPAC Name: 2-chloro-4-fluoro-N-[(2-piperidin-1-ylphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C19H19ClFN3OS/c20-15-12-13(21)8-9-14(15)18(25)23-19(26)22-16-6-2-3-7-17(16)24-10-4-1-5-11-24/h2-3,6-9,12H,1,4-5,10-11H2,(H2,22,23,25,26)
• InChI Key: MBSMTLLGHUJRQM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=CC=CC=C2NC(=S)NC(=O)C3=C(C=C(C=C3)F)Cl
• Molecular Formula: C19H19ClFN3OS
• Molecular Weight: 391.9 g/mol

Description

2-chloro-4-fluoro-N-({[2-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of 2-chloro-4-fluoro-N-({[2-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide is not fully understood. However, it has been proposed that it inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been suggested that it may modulate the immune response and reduce inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells. It has also been found to reduce the production of pro-inflammatory cytokines and inhibit the activity of certain enzymes that are involved in the inflammatory response. In addition, it has been shown to have analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-4-fluoro-N-({[2-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide in lab experiments is its potential to inhibit the growth of cancer cells. This makes it a promising candidate for further research in the development of anticancer drugs. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for research on 2-chloro-4-fluoro-N-({[2-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide. One area of interest is its potential use in combination with other anticancer drugs to enhance their efficacy. Another direction is to investigate its potential use in the treatment of other diseases, such as inflammatory disorders. Further studies are also needed to fully understand its mechanism of action and optimize its use in lab experiments.
In conclusion, this compound is a chemical compound that has potential applications in the field of medicine. Its anticancer and anti-inflammatory properties make it a promising candidate for further research. However, its mechanism of action is not fully understood, which presents a challenge in optimizing its use in lab experiments. Further research is needed to fully explore its potential in the development of new drugs and treatments.

Scientific Research Applications

2-chloro-4-fluoro-N-({[2-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide has been found to have potential applications in the field of medicine. It has been studied for its anticancer properties and has shown promising results in inhibiting the growth of various cancer cell lines. It has also been investigated for its potential use as an anti-inflammatory and analgesic agent.